N-{4-[(benzylamino)carbonyl]phenyl}-2-chloro-4,5-difluorobenzamide

• Molecular Formula: C21H15ClF2N2O2
• Molecular Weight: 400.8 g/mol
• IUPAC Name: N-[4-(benzylcarbamoyl)phenyl]-2-chloro-4,5-difluorobenzamide
• InChI: InChI=1S/C21H15ClF2N2O2/c22-17-11-19(24)18(23)10-16(17)21(28)26-15-8-6-14(7-9-15)20(27)25-12-13-4-2-1-3-5-13/h1-11H,12H2,(H,25,27)(H,26,28)
• InChI Key: HVRCMYWBYSMSFU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3Cl)F)F

Description

N-{4-[(benzylamino)carbonyl]phenyl}-2-chloro-4,5-difluorobenzamide, commonly known as BCF, is a synthetic compound that has been the focus of scientific research in recent years. It is a small molecule inhibitor that has shown potential in the treatment of cancer, particularly breast cancer.

Mechanism of Action

The mechanism of action of BCF involves the inhibition of a protein called focal adhesion kinase (FAK), which plays a role in cell migration, invasion, and survival. By inhibiting FAK, BCF prevents cancer cells from spreading and promotes their death.
Biochemical and Physiological Effects:
BCF has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, BCF has been shown to reduce inflammation and oxidative stress, and to improve glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using BCF in lab experiments is its specificity for FAK, which allows researchers to study the role of FAK in cancer and other diseases. However, one limitation of using BCF is its potential toxicity, which must be carefully monitored in cell and animal studies.

Future Directions

There are several potential future directions for research on BCF. One area of interest is the development of BCF analogues with improved efficacy and reduced toxicity. Another area of interest is the use of BCF in combination with other cancer treatments to enhance their effectiveness. Additionally, further research is needed to fully understand the biochemical and physiological effects of BCF and its potential applications in other diseases.

Synthesis Methods

BCF is synthesized through a multi-step process that involves the reaction of 4-(benzylamino)benzoic acid with thionyl chloride to form 4-(benzylamino)benzoyl chloride. This intermediate is then reacted with 2-chloro-4,5-difluoroaniline to form BCF.

Scientific Research Applications

BCF has been the subject of numerous scientific studies due to its potential as a cancer treatment. It has been shown to inhibit the growth of breast cancer cells in vitro and in vivo, and has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy.